Cas no 618392-74-8 (N-(4-butylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide)

• Product Name: N-(4-butylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide
• CAS No: 618392-74-8
• MF: C₂₀H₂₁NO₃
• MW: 323.385645627975
• CID: 5971694
• PubChem ID: 2946469
• Update Time: 2025-10-29

N-(4-butylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide
• N-(4-butylphenyl)-1-oxo-3,4-dihydroisochromene-3-carboxamide
• 1H-2-Benzopyran-3-carboxamide, N-(4-butylphenyl)-3,4-dihydro-1-oxo-
• EU-0049511
• 618392-74-8
• N-(4-butylphenyl)-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide
• F1589-0299
• AKOS016073300
• N-(4-butylphenyl)-1-oxoisochroman-3-carboxamide
• AKOS001678810

• Inchi： 1S/C20H21NO3/c1-2-3-6-14-9-11-16(12-10-14)21-19(22)18-13-15-7-4-5-8-17(15)20(23)24-18/h4-5,7-12,18H,2-3,6,13H2,1H3,(H,21,22)
• InChI Key： XOQKYOTUPVIEQG-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(CCCC)C=C2)=O)OC(=O)C2=CC=CC=C2C1

Computed Properties

• Exact Mass: 323.15214353g/mol
• Monoisotopic Mass: 323.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.205±0.06 g/cm3(Predicted)
• Boiling Point: 583.2±50.0 °C(Predicted)
• pka: 13.16±0.70(Predicted)

Additional information on N-(4-butylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide

Comprehensive Overview of N-(4-butylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide (CAS No. 618392-74-8)

N-(4-butylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide (CAS No. 618392-74-8) is a synthetic organic compound belonging to the class of benzopyran carboxamides. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. With the increasing demand for novel bioactive molecules, researchers are actively exploring the properties and functionalities of this compound. The 618392-74-8 identifier is frequently searched in scientific databases, highlighting its relevance in contemporary chemical studies.

The molecular structure of N-(4-butylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide features a benzopyran core linked to a butylphenyl group via a carboxamide bridge. This unique arrangement contributes to its stability and reactivity, making it a promising candidate for various applications. Recent studies have focused on its potential as a kinase inhibitor, a topic of high interest in drug discovery. The compound's ability to modulate enzymatic activity has sparked discussions in online forums and research communities, particularly among those investigating cancer therapeutics and inflammatory diseases.

In the context of green chemistry and sustainable synthesis, CAS No. 618392-74-8 has been evaluated for its environmental impact. Researchers are optimizing synthetic routes to minimize waste and energy consumption, aligning with global trends toward eco-friendly practices. This aligns with frequent search queries such as "sustainable synthesis of benzopyran derivatives" and "green chemistry approaches for carboxamides." The compound's biodegradability and toxicity profile are also under scrutiny, addressing concerns raised by regulatory bodies and environmental advocates.

From a commercial perspective, N-(4-butylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide is available through specialized chemical suppliers, often listed under its CAS number 618392-74-8. Its pricing and purity levels are common search terms among procurement professionals and laboratory managers. The compound's shelf life, storage conditions, and compatibility with other reagents are frequently discussed in technical datasheets and online marketplaces, reflecting its practical utility in research settings.

Recent advancements in computational chemistry have enabled deeper insights into the compound's molecular docking capabilities. Virtual screening studies suggest potential interactions with protein targets, a hot topic in AI-driven drug discovery. These findings resonate with popular search trends like "machine learning in chemical research" and "in silico prediction of bioactive molecules." Such interdisciplinary approaches are reshaping how scientists perceive and utilize 618392-74-8 in modern research paradigms.

Quality control and analytical methods for N-(4-butylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide are critical for ensuring reproducibility in experiments. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize the compound. These methodologies are frequently searched by analytical chemists and quality assurance professionals, underscoring the importance of standardized protocols in handling CAS No. 618392-74-8.

In summary, N-(4-butylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide represents a versatile compound with broad implications across multiple scientific disciplines. Its CAS No. 618392-74-8 serves as a key identifier for researchers navigating the complex landscape of chemical databases. As interest grows in targeted therapy and molecular design, this compound is poised to remain a focal point in both academic and industrial research. Future studies will likely explore its derivatives and analogs, further expanding its potential applications.